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Compound of Interest

Compound Name:
8H-Indeno[1,2-d]thiazol-2-amine

hydrobromide

CAS No.: 115247-57-9

Cat. No.: B048431

Get Quote

Executive Summary & Immediate Directives
Treat as High-Hazard / Bioactive. In the absence of a compound-specific toxicological dossier

for the hydrobromide salt, you must apply the Precautionary Principle.[1] Structural analogs

(fused thiazol-2-amines) are known bioactive pharmacophores (e.g., dopamine agonists,

kinase inhibitors) and often exhibit acute oral toxicity and severe eye irritation.[1]

Immediate "Do's and Don'ts":

DO segregate as Halogenated Organic Waste due to the bromide counterion.

DO treat the solid as potentially corrosive to mucous membranes (hydrolysis of HBr).[1]

DO NOT mix with strong oxidizing agents or strong bases in the waste stream; exothermic

decomposition may occur.

DO NOT dispose of via municipal drains.[1] Thiazoles are frequently classified as toxic to

aquatic life.[1]
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Chemical Profile & Hazard Identification
Understanding the "Why" behind the safety protocols requires analyzing the chemical structure.

Property Description Operational Implication

Chemical Structure
Fused Indene-Thiazole ring

with an exocyclic amine.[1]

High planarity suggests

potential DNA intercalation or

receptor binding (Bioactive).[1]

Salt Form Hydrobromide (HBr).[1]

Acidic: Upon contact with

moisture/mucosa, it hydrolyzes

to release HBr, causing

irritation or burns.

Solubility
Moderate in water/DMSO; Low

in non-polar organics.[1]

Waste streams will likely be

aqueous or DMSO-based.[1]

Stability Hygroscopic.[1]

Keep containers tightly sealed;

moisture uptake makes

weighing inaccurate and

increases acidity.[1]

Anticipated Hazard Classifications (GHS)
Based on structural analogs (e.g., 2-aminothiazole, SKA-31):

Acute Toxicity (Oral): Category 4 (H302)[1]

Skin/Eye Irritation: Category 2/2A (H315, H319)[1]

Aquatic Toxicity: Acute 1 (H400) - Assume marine pollutant status.[1]

Personal Protective Equipment (PPE) Matrix
Standard "lab coat and glasses" are insufficient for bioactive organic salts.[1]

Respiratory: If handling powder >10 mg outside a fume hood, use an N95/P95 particulate

respirator. The HBr salt can form an irritating aerosol.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://pubchem.ncbi.nlm.nih.gov/compound/Ska-31
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dermal:Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil).[1]

Reasoning: Organic salts can permeate thin latex.[1] Double gloving allows you to strip the

outer layer immediately upon contamination without exposing skin.

Ocular: Chemical splash goggles.[1] Safety glasses do not protect against airborne dust

ingress.[1]

Disposal Workflow & Decision Logic
The disposal pathway depends entirely on the physical state of the waste. The hydrobromide

salt dictates that liquid waste must be checked for pH compatibility.

Solid Waste (Pure Substance / Contaminated Solids)[1]
Classification: Hazardous Organic Solid (Halogenated).[1]

Container: High-density polyethylene (HDPE) or glass jar with a Teflon-lined cap.[1]

Labeling: Must read "Toxic Solid, Organic, n.o.s. (Contains 8H-Indeno[1,2-d]thiazol-2-amine

HBr)."[1]

Method:High-Temperature Incineration.[1] This is the only self-validating method to ensure

complete destruction of the fused ring system.[1]

Liquid Waste (Mother Liquors / HPLC Waste)[1]
Segregation: Do not mix with alkaline waste (e.g., NaOH washes).[1] The neutralization of

the HBr salt is exothermic and may precipitate the free base, creating sludge that clogs

disposal lines.

Solvent Compatibility:

Aqueous streams: Adjust pH to 6–8 using Sodium Bicarbonate before adding to the

aqueous waste drum to prevent corrosion of the drum.

Organic streams (DMSO/Methanol): Dispose of in "Halogenated Organic Solvents" carboy.

[1]
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Visual Decision Tree[1]

Waste Generation
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Neutralize pH to 6-8
with NaHCO3

Contains HBr (Acidic)

Halogenated Solvent Drum

Aqueous Waste Drum
(Toxic/Trace Metals)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 8H-Indeno[1,2-d]thiazol-2-amine HBr waste streams to

prevent chemical incompatibility.

Spill Management Protocol (Self-Validating System)
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A "Self-Validating" spill protocol means the cleanup process confirms safety (e.g., color change

or pH check) before you finish.[1]

Scenario: 500 mg powder spill on benchtop.

Isolate: Mark the area.[1] Don PPE (Double gloves, N95).[1]

Dry Containment (Preferred):

Cover the spill with a dry absorbent pad or paper towel to prevent dust dispersion.

Gently scoop up the bulk powder using a plastic spatula. Place in a wide-mouth waste jar.

Wet Decontamination (The Validation Step):

Prepare a 5% Sodium Bicarbonate (ngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

) solution.

Wet a paper towel with this solution and wipe the surface.

Validation: If the spill area bubbles/fizzes, acidic HBr salt remains. Continue wiping with

fresh bicarbonate pads until no fizzing occurs.[1]

Final Wash: Wipe with 70% Ethanol to solubilize and remove organic residues (the free base

is likely more soluble in organics than water).[1]

Disposal: All wipes go into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ska-31 | C11H8N2S | CID 94880 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [8H-Indeno[1,2-d]thiazol-2-amine Hydrobromide: Safe
Handling & Disposal Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048431/docs#8h-indeno-1-2-d-thiazol-2-amine-
hydrobromide-safe-handling-disposal-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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